Journal Name:Journal of Nanoparticle Research
Journal ISSN:1388-0764
IF:2.533
Journal Website:http://www.springer.com/materials/nanotechnology/journal/11051
Year of Origin:1999
Publisher:Springer Netherlands
Number of Articles Per Year:330
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-02-02 , DOI:
10.1109/jphotov.2023.3239745
An exact analytical expression for the probability of photon reabsorption and recycling in an idealized solar cell with two Lambertian surfaces is derived. The existing approximations are found to agree with the exact formula to within 5%. The most accurate approximation turned out to be the simplest one that sets the reabsorption probability to the weak-absorption limit of the cell absorptance. The maximal photoconversion efficiency of a silicon solar cell is evaluated to be 29.5% at the base thickness of 98 $\mu$
m.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-02-23 , DOI:
10.1109/jphotov.2023.3244367
Laser-doped selective emitter diffusion techniques have become mainstream in solar cell manufacture covering 60% of the market share in 2022 and are expected to continue to grow to above 90% within the next five years (ITRPV). This was a very rapid uptake of technology, coming from only ∼10% penetration in 2018, and has enabled over 20 fA/cm
2 front recombination current reductions on the dominant passivated emitter and rear cell concepts in the same short period. In this article, a broad overview of key concepts in relation to laser doping methods relevant to solar cell manufacturing is given. We first discuss the basic mechanisms behind laser doping along with the benefits over conventional doping methods. The main laser doping approaches reported in the literature are then discussed, along with implications for metallization strategy, particularly in relation to selective emitter and back surface field formation in the dominant passivated emitter and rear cell technology. Different cell concepts that have benefited from the application of laser doping are also discussed. In the last section, we discuss the main defects induced by laser processing of silicon which affect the finished devices, potential and debated causes, as well as some commonly applied treatments for their mitigation.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-24 , DOI:
10.1109/jphotov.2023.3237280
The Ge-based photovoltaic laser-power converters (LPCs) for wireless IR energy delivery approach with a wavelength of λ = 1550 nm are studied and developed. It is shown that the doping by diffusion from the gas phase with zinc gives rise to a notable increase in photosensitivity compared with the doping with diborane, phosphine, or antimony (including for two-stage diffusion technology). Four designs and areas of converters are fabricated and investigated under Xe flash lamp, defocused and focused laser beams. For LPCs with an area of 6.25 mm
2
, a monochromatic efficiency of ∼20% (0.2 W) is obtained at uniform irradiation.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-12 , DOI:
10.1109/jphotov.2022.3226711
Environmental impacts influence solar cell performance significantly. A harsh environment may cause temperature, wind speed, or humidity uncertainties. In the case of photovoltaic systems in desert or semidesert areas, dust accumulation critically impacted solar cell degradation. Herein, we developed a novel machine-learning-based optical model that estimates solar cell efficiency's degradation because of dust accumulation. Glass substrates were directed to dust for 16 weeks with a weekly characterization procedure. Samples were morphologically and optically characterized to be seeded into the scattering model. Morphological characterization measurements were conducted using SEM and EDX-mapping to explore the internal composition of dust particles. Optically, the dusty glass substrate sample's transmission spectra were measured using a UV-Vis spectrometer. Refractive index, thickness, and scattering particle radius have been extracted as effective parameters with fitting accuracy of 95%. The extracted dataset is then inputted into a machine-learning model to predict the transparency degradation in the glass substrate. Finally, predicted data is validated against the actual degraded monocrystalline cell, showing 89.4% of matching.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-08 , DOI:
10.1109/jphotov.2022.3225648
Photovoltaic (PV) arrays are threatened by lightning strikes due to the wide-open installation area. Lightning surges can not only damage the insulating structures of PV modules but also reduce the efficiency of a cell. Considering the electromagnetic coupling between the PV-cell string and the metal frame, a novel transient model of PV module is developed in this article. The proposed model is compared with the method of moments and validated by the previous experimental results. The effect of PV-cell wiring on lightning-induced voltage is comprehensively analyzed. The result indicates that the induced voltage of PV module is determined by the impulse magnetic field. The wiring scheme has a great impact on the induced voltage since it changes the area of the loop. The lightning overvoltage between the PV module and the bracket can be reduced by the use of an additional down conductor. The proposed model is more comprehensive and efficient than previous studies. It can be used to evaluate the induced voltage of PV module and predict the failure mode of the bypass diode caused by a lightning strike.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-26 , DOI:
10.1109/jphotov.2023.3238796
High-performing and commercially viable dye sensitized solar cells (DSSCs), operable under indirect sunlight illumination, exhibit great potential among current photovoltaic technologies, however, have smaller light absorption coefficients that hinder their usefulness. In this article, we have focussed on enhancing the light-harvesting of DSSCs by using silver nanoparticles thin films to improve the light absorption of N719 dye molecules loaded over the active layer of mesoporous TiO
2 (m-TiO
2
). The Ag nanoparticles thin films acted as reflectors in the fabrication of DSSCs, which resulted in a power conversion efficiency of 6.65% compared to the 5.61% of the standard configuration cells. The effect is ascribed to the increased light absorption ability of DSSCs given the improved reflectivity of the counter electrode through Ag reflectors, resulting in the reabsorption of reflected light by the sensitized photoanodes. The results were further supported by the reduced resistances at different interfacial layers in the DSSCs, as measured by electrochemical impedance spectroscopy, thus indicating improved charge transfer kinetics. This article provides insight into the possibility of exploiting Ag nanoparticles in reflectors for improving light harvesting in the PV devices realm.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-12 , DOI:
10.1109/jphotov.2022.3232687
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Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-03-24 , DOI:
10.1109/jphotov.2023.3252174
Solar PV is already the cheapest option to produce electricity in many world regions. Moreover, the price of utility-scale solar power plants in 2050, while highly uncertain, will decrease further with present-day learning rates and projected solar capacities. In this article, we analyze how possible future costs of solar and other characteristics affect the optimal share of electricity demand supplied by solar in different energy systems. We first use a simplified, open, hourly resolved, copper-plate model for four isolated regions, with only wind and solar generation and storage allowed, to identify the core dynamics while sweeping the cost of solar. Using this model, we show that future cost assumptions of utility solar affect energy systems in regions with comparable solar and wind potential compared to regions with much stronger solar or much stronger wind potential. Then, we use a multicountry, networked, sector-coupled model of the European energy system (PyPSA-Eur-Sec) to analyze not only the effect of solar characteristics in a comprehensive energy system, but also how our model assumptions themselves affect the optimal share of solar. We find that assumptions of system properties, such as transmission or sector-coupling can greatly affect the optimal solar penetration at the country level.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-20 , DOI:
10.1109/jphotov.2022.3227624
We have studied the mechanisms underpinning effective surface passivation of silicon with hafnium oxide (HfO
2
) thin films grown via atomic layer deposition (ALD). Plasma-enhanced ALD with O
2 plasma and a tetrakis(dimethylamido)hafnium precursor was used to deposit 12 nm thick HfO
2 films at 200 °C on high-lifetime 5 Ωcm n
-type Czochralski silicon wafers. The passivation was activated by postdeposition annealing, with 30 min in air at 475 °C found to be the most effective. High-resolution grazing incidence X-ray diffraction measurements revealed the film crystallized between 325 and 375 °C, and this coincided with the onset of good passivation. Once crystallized, the level of passivation continued to increase with higher annealing temperatures, exhibiting a peak at 475 °C and yielding surface recombination velocities of 475 °C. By superacid repassivation, we demonstrated this reduction in lifetime was not because of a decrease in the bulk lifetime, but rather because of changes in the passivating films themselves. Kelvin probe measurements showed the films are negatively charged. Corona charging experiments showed the charge magnitude is of order 10
12 qcm
−2 and that the reduced passivation above 475 °C was mainly because of a loss of chemical passivation. Our study, therefore, demonstrates the development of highly charged HfO
2 films and quantifies their benefits as a standalone passivating film for silicon-based solar cells.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-02-27 , DOI:
10.1109/jphotov.2023.3242212
Glass-free, lightweight, photovoltaic modules have the potential to enable new uses of solar in building integrated and vehicle integrated applications. Glass-free modules have the advantages of reduced weight, lower-cost mounting solutions, and reduced transportation costs. Ethylene tetrafluoroethylene (ETFE) is usually considered a suitable candidate to replace glass as the front cover sheet material in module fabrication. In this article, we report on its optical, chemical, self-cleaning, and morphological properties. Durability is a key issue, especially for building-integrated applications since harsh conditions are prevalent outdoors. We report on the effect of sequences of environmental stress tests (UV exposure, and Damp Heat). The module cover material is also subject to regular cleaning, which can cause surface damage. We report on the use of linear abrasion testing to assess the abrasion resistance of ETFE to a variety of abrasive materials. The results provide useful data on the advantages and disadvantages of replacing glass with a durable polymer for front sheets in solar modules.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
4.30 | 95 | Science Citation Index Expanded | Not |
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